Cas no 85896-55-5 ((isodecanoato-O)(neodecanoato-O)calcium)

• Product Name: (isodecanoato-O)(neodecanoato-O)calcium
• CAS No: 85896-55-5
• MF: C₂₀H₃₈CaO₄
• MW: 382.591326236725
• CID: 733833
• Update Time: 2023-11-18

(isodecanoato-O)(neodecanoato-O)calcium Chemical and Physical Properties

Names and Identifiers

• Calcium,(isodecanoato-O)(neodecanoato-O)- (9CI)
• (Isodecanoato-O)(neodecanoato-O)calcium
• CID 121232503
• Einecs 288-833-8
• (isodecanoato-O)(neodecanoato-O)calcium

• Inchi： 1S/2C10H20O2.Ca/c1-10(2,3)8-6-4-5-7-9(11)12;1-9(2)7-5-3-4-6-8-10(11)12;/h4-8H2,1-3H3,(H,11,12);9H,3-8H2,1-2H3,(H,11,12);/q;;+2/p-2
• InChI Key： CMQAGGZHIIEKNP-UHFFFAOYSA-L
• SMILES： [Ca+2].[O-]C(CCCCCC(C)(C)C)=O.[O-]C(CCCCCCC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 322
• Topological Polar Surface Area: 80.3